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Compound of Interest

Compound Name:
2-(2-Hydroxypropyl)isoindoline-

1,3-dione

CAS No.: 3700-55-8

Cat. No.: B1297102

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-(2-Hydroxypropyl)isoindoline-
1,3-dione, a key chemical intermediate also known as N-(2-Hydroxypropyl)phthalimide. The

document details its fundamental physicochemical properties, including its molecular formula

and weight, and outlines a standard, reliable synthesis protocol. Furthermore, it explores the

compound's critical role in organic synthesis and its applications within the broader context of

drug discovery and development, particularly leveraging the versatile nature of the phthalimide

scaffold. This guide is intended to serve as an authoritative resource, consolidating essential

data and methodologies to support ongoing research and development efforts.

Core Molecular and Physical Properties
2-(2-Hydroxypropyl)isoindoline-1,3-dione is a derivative of phthalimide, a structural motif of

significant interest in medicinal chemistry.[1][2] The defining features of this specific molecule
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are the isoindoline-1,3-dione core and the N-substituted 2-hydroxypropyl chain. These

structural elements dictate its chemical reactivity and utility.

The fundamental properties of the compound are summarized below for quick reference.

Property Value Source

Molecular Formula C₁₁H₁₁NO₃ [3][4]

Molecular Weight 205.21 g/mol [3][4]

CAS Number 3700-55-8 [3][4]

Appearance White to off-white solid [5]

InChI Key
XCQKPHDATCXMAA-

UHFFFAOYSA-N
[3]

Understanding these core attributes is the first step in effectively utilizing this compound in a

laboratory setting. The molecular formula and weight are crucial for stoichiometric calculations

in reaction planning, while the CAS number ensures unambiguous identification when sourcing

materials or consulting literature.

Synthesis and Chemical Logic
The primary and most efficient method for synthesizing 2-(2-Hydroxypropyl)isoindoline-1,3-
dione is the direct condensation of phthalic anhydride with 1-amino-2-propanol.[3] This

reaction is a cornerstone of imide synthesis and proceeds through a nucleophilic acyl

substitution mechanism.

Reaction Rationale
The causality behind this synthetic choice is straightforward and robust:

Nucleophilicity: The primary amine of 1-amino-2-propanol acts as a potent nucleophile,

readily attacking one of the electrophilic carbonyl carbons of the phthalic anhydride ring.

Ring Opening & Closing: This initial attack leads to the opening of the anhydride ring,

forming a phthalamic acid intermediate.
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Dehydration: Upon heating, this intermediate undergoes an intramolecular cyclization,

eliminating a molecule of water to form the stable five-membered imide ring.[3]

The process is often facilitated by azeotropic removal of the water byproduct, typically by

refluxing in a solvent like toluene with a Dean-Stark apparatus, which drives the equilibrium

towards the final product.[3] Microwave-assisted methods have also been developed for a

more rapid, solvent-free approach.[6]

Synthesis Workflow Diagram
The logical flow of the synthesis from reactants to the final, purified product is illustrated below.
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Step 1: Reactants

Step 2: Reaction Conditions

Step 3: Workup & Purification

Step 4: Final Product
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1-Amino-2-propanol

Crude Product Mixture

 Forms

Column Chromatography
or Recrystallization

 Purified via

Pure 2-(2-Hydroxypropyl)-
isoindoline-1,3-dione

 Yields
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Caption: Synthesis workflow for 2-(2-Hydroxypropyl)isoindoline-1,3-dione.
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Applications in Research and Drug Development
The phthalimide group is a highly versatile pharmacophore and synthetic intermediate.[1][7] Its

derivatives are explored for a vast range of biological activities, including anti-inflammatory,

antimicrobial, and antitumor properties.[2][7]

Role as a Synthetic Building Block
The primary utility of 2-(2-Hydroxypropyl)isoindoline-1,3-dione stems from the two distinct

functional handles it possesses:

The Phthalimide Group: This moiety is a classic protecting group for primary amines,

famously utilized in the Gabriel synthesis. The imide N-H bond is acidic and can be

deprotonated, allowing for N-alkylation. Subsequent hydrolysis or hydrazinolysis cleaves the

phthalimide, liberating the primary amine. This compound, however, already has the N-

substituent, making it a product of a Gabriel-like reaction rather than a starting material for it.

Its value lies in introducing the phthalimido group itself.

The Secondary Hydroxyl Group (-OH): The hydroxyl group on the propyl chain is a key site

for further chemical modification. It can be:

Esterified or Etherified: To attach other molecules of interest or to modify the compound's

solubility and pharmacokinetic properties.

Oxidized: To form the corresponding ketone, creating a new electrophilic center.

Activated: For nucleophilic substitution reactions (e.g., by converting it to a tosylate or

mesylate).

Linker in PROTACs and Molecular Glues
In modern drug development, the phthalimide core has gained immense prominence as a

ligand for the Cereblon (CRBN) E3 ubiquitin ligase.[8] This activity is the basis for thalidomide's

therapeutic effects and is now exploited in the design of PROteolysis TArgeting Chimeras

(PROTACs).

A PROTAC is a bifunctional molecule that simultaneously binds to a target protein and an E3

ligase, inducing the ubiquitination and subsequent degradation of the target. 2-(2-
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Hydroxypropyl)isoindoline-1,3-dione can serve as a precursor to the "warhead" that binds

CRBN, with the hydroxyl group acting as the attachment point for a linker connected to a ligand

for the protein of interest.

PROTAC Molecule

Phthalimide Moiety (e.g., from this guide's compound) Linker Chain

Cereblon (CRBN)
E3 Ligase

 Binds to

Target Protein Ligand (Binds to protein of interest) Target Protein
(for degradation)

 Binds to

Click to download full resolution via product page

Caption: Logical structure of a PROTAC utilizing a phthalimide moiety.

Self-Validating Experimental Protocol: Synthesis
This protocol describes a standard, reliable method for the synthesis of 2-(2-
Hydroxypropyl)isoindoline-1,3-dione. The self-validating nature of the protocol is ensured by

the inclusion of a purification step and assumes subsequent characterization (e.g., ¹H NMR, ¹³C

NMR, and MS) to confirm the structure and purity of the final product.

Materials and Equipment:

Phthalic anhydride

1-Amino-2-propanol

Toluene

Round-bottom flask

Dean-Stark apparatus and condenser

Heating mantle with magnetic stirring
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Rotary evaporator

Silica gel for column chromatography

Solvents for chromatography (e.g., Ethyl Acetate/Hexane mixture)

Procedure:

Setup: Assemble a round-bottom flask equipped with a magnetic stir bar, a Dean-Stark trap,

and a reflux condenser.

Charging the Flask: To the flask, add phthalic anhydride (1.0 eq), 1-amino-2-propanol (1.05

eq), and a sufficient volume of toluene to ensure stirring and reflux (approx. 5-10 mL per

gram of anhydride).

Reaction: Heat the mixture to reflux with vigorous stirring. The toluene-water azeotrope will

begin to collect in the Dean-Stark trap. Continue the reflux until no more water is observed

collecting (typically 3-5 hours).

Solvent Removal: Allow the reaction mixture to cool to room temperature. Remove the

toluene under reduced pressure using a rotary evaporator.

Purification: The resulting crude solid or oil can be purified by one of two methods:

Recrystallization: From a suitable solvent system like ethanol/water or isopropanol.

Silica Gel Chromatography: Dissolve the crude product in a minimal amount of

dichloromethane and load it onto a silica gel column. Elute with a gradient of ethyl acetate

in hexane (e.g., starting from 10% and increasing to 50% ethyl acetate) to isolate the pure

product.

Drying and Characterization: Collect the fractions containing the pure product, combine

them, and remove the solvent under reduced pressure. Dry the resulting white solid under

high vacuum. Confirm the identity and purity of the product using standard analytical

techniques (NMR, MS, melting point).

Conclusion
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2-(2-Hydroxypropyl)isoindoline-1,3-dione is a compound of significant practical importance

in chemical synthesis and pharmaceutical research. Its straightforward synthesis and the

presence of two key functional groups—the CRBN-binding phthalimide and the modifiable

hydroxyl group—make it an invaluable building block. For professionals in drug development,

its potential as a precursor for PROTACs and other targeted therapeutics underscores the

continued relevance of the phthalimide scaffold in modern medicinal chemistry. This guide

provides the foundational knowledge required to confidently synthesize and utilize this versatile

chemical entity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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